N-Phenyl-2-benzyloxyethylamine
Cat. No. B8572664
M. Wt: 227.30 g/mol
InChI Key: YAOUBSNJEKGSGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09314541B2
Procedure details
In a round bottom flask aniline (2.0 g, 21.5 mmol, 2.0 mL), 2,6-lutidine (2.30 g, 21.5 mmol) and benzyl 2-bromoethyl ether (4.6 g, 21.5 mmol, 3.4 mL) were combined in DMF (10 mL) and stirred at 100° C. overnight. The reaction was allowed to cool and then diluted with ethyl acetate (50 mL). This was washed with water (3×20 mL) and the organics were dried and concentrated in vacuo. The crude material was purified by silica gel chromatography eluting with petrol (A) and ethyl acetate (B) (0-50% B, 100 g, 19.5 CV, 85 mL/min) to afford 2.22 g (37%) of (2-benzyloxy-ethyl)-phenyl-amine (21) as a yellow oil. The structure was confirmed by 13C NMR (75 MHz, CDCl3) δC 43.6, 68.6, 73.2, 113.1, 117.5, 127.5, 127.7, 128.4, 129.1, 138.2, 148.1.
Yield
37%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.N1C(C)=CC=CC=1C.Br[CH2:17][CH2:18][O:19][CH2:20][C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1>CN(C=O)C.C(OCC)(=O)C>[CH2:20]([O:19][CH2:18][CH2:17][NH:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1
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Inputs
Step One
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Name
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|
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Quantity
|
2 mL
|
|
Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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|
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Quantity
|
2.3 g
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|
Type
|
reactant
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Smiles
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N1=C(C=CC=C1C)C
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|
Name
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|
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Quantity
|
3.4 mL
|
|
Type
|
reactant
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Smiles
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BrCCOCC1=CC=CC=C1
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|
Name
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|
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Quantity
|
10 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
50 mL
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|
Type
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solvent
|
|
Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
100 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 100° C. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool
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WASH
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Type
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WASH
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|
Details
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This was washed with water (3×20 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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the organics were dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The crude material was purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with petrol (A) and ethyl acetate (B) (0-50% B, 100 g, 19.5 CV, 85 mL/min)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)OCCNC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.22 g | |
| YIELD: PERCENTYIELD | 37% | |
| YIELD: CALCULATEDPERCENTYIELD | 45.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
